Pyrimidine-4,6-dicarboxylic acid bis-(4-fluoro-3-methyl-benzylamide) Pyrimidine-4,6-dicarboxylic acid bis-(4-fluoro-3-methyl-benzylamide) MMP-13 Inhibitor is a potent mmp-13 inhibitor, specifically binding to pockets that are unique to mmp-13, rather than the catalytic zinc
Brand Name: Vulcanchem
CAS No.: 544678-85-5
VCID: VC0535854
InChI: InChI=1S/C22H20F2N4O2/c1-13-7-15(3-5-17(13)23)10-25-21(29)19-9-20(28-12-27-19)22(30)26-11-16-4-6-18(24)14(2)8-16/h3-9,12H,10-11H2,1-2H3,(H,25,29)(H,26,30)
SMILES: CC1=C(C=CC(=C1)CNC(=O)C2=CC(=NC=N2)C(=O)NCC3=CC(=C(C=C3)F)C)F
Molecular Formula: C22H20F2N4O2
Molecular Weight: 410.4 g/mol

Pyrimidine-4,6-dicarboxylic acid bis-(4-fluoro-3-methyl-benzylamide)

CAS No.: 544678-85-5

Inhibitors

VCID: VC0535854

Molecular Formula: C22H20F2N4O2

Molecular Weight: 410.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Pyrimidine-4,6-dicarboxylic acid bis-(4-fluoro-3-methyl-benzylamide) - 544678-85-5

CAS No. 544678-85-5
Product Name Pyrimidine-4,6-dicarboxylic acid bis-(4-fluoro-3-methyl-benzylamide)
Molecular Formula C22H20F2N4O2
Molecular Weight 410.4 g/mol
IUPAC Name 4-N,6-N-bis[(4-fluoro-3-methylphenyl)methyl]pyrimidine-4,6-dicarboxamide
Standard InChI InChI=1S/C22H20F2N4O2/c1-13-7-15(3-5-17(13)23)10-25-21(29)19-9-20(28-12-27-19)22(30)26-11-16-4-6-18(24)14(2)8-16/h3-9,12H,10-11H2,1-2H3,(H,25,29)(H,26,30)
Standard InChIKey PYFRREJCFXFNRR-UHFFFAOYSA-N
SMILES CC1=C(C=CC(=C1)CNC(=O)C2=CC(=NC=N2)C(=O)NCC3=CC(=C(C=C3)F)C)F
Canonical SMILES CC1=C(C=CC(=C1)CNC(=O)C2=CC(=NC=N2)C(=O)NCC3=CC(=C(C=C3)F)C)F
Appearance Solid powder
Description MMP-13 Inhibitor is a potent mmp-13 inhibitor, specifically binding to pockets that are unique to mmp-13, rather than the catalytic zinc
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms MMP-13 Inhibitor; MMP 13 Inhibitor; MMP13 Inhibitor
Reference 1: Liu Y, Li ZH, Zhang L, Lu SB. ADAM8 promotes chondrosarcoma cell migration and invasion by activating the NF-κB/MMP-13 signaling axis. Anticancer Drugs. 2019 Aug;30(7):e0790. doi: 10.1097/CAD.0000000000000790. PubMed PMID: 31305294.
2: Zhu LM, Yang M. The suppression of miR-181 inhibits inflammatory responses of osteoarthritis through NF-κB signaling pathway. Eur Rev Med Pharmacol Sci. 2019 Jul;23(13):5567-5574. doi: 10.26355/eurrev_201907_18290. PubMed PMID: 31298308.
3: Cecen B, Keles D, Oktay G, Kozaci LD. Effects of simvastatin on matrix metalloproteinase regulation in IL-1β-induced SW1353 cells. Chem Biol Interact. 2019 Jun 28;310:108730. doi: 10.1016/j.cbi.2019.108730. [Epub ahead of print] PubMed PMID: 31260663.
4: Saeed M, Arun MZ, Guzeloglu M, Onursal C, Gokce G, Korkmaz CG, Reel B. Low-dose doxycycline inhibits hydrogen peroxide-induced oxidative stress, MMP-2 up-regulation and contractile dysfunction in human saphenous vein grafts. Drug Des Devel Ther. 2019 May 23;13:1791-1801. doi: 10.2147/DDDT.S187842. eCollection 2019. PubMed PMID: 31213768; PubMed Central PMCID: PMC6536710.
5: Chen W, Sun Y, Gu X, Hao Y, Liu X, Lin J, Chen J, Chen S. Conditioned medium of mesenchymal stem cells delays osteoarthritis progression in a rat model by protecting subchondral bone, maintaining matrix homeostasis, and enhancing autophagy. J Tissue Eng Regen Med. 2019 Jun 18. doi: 10.1002/term.2916. [Epub ahead of print] PubMed PMID: 31210406.
6: Liu Q, Li M, Jiang L, Jiang R, Fu B. METTL3 promotes experimental osteoarthritis development by regulating inflammatory response and apoptosis in chondrocyte. Biochem Biophys Res Commun. 2019 Aug 13;516(1):22-27. doi: 10.1016/j.bbrc.2019.05.168. Epub 2019 Jun 8. PubMed PMID: 31186141.
7: Yang Y, Gu Y, Zhao H, Zhang S. Loganin Attenuates Osteoarthritis in Rats by Inhibiting IL-1β-Induced Catabolism and Apoptosis in Chondrocytes Via Regulation of Phosphatidylinositol 3-Kinases (PI3K)/Akt. Med Sci Monit. 2019 Jun 4;25:4159-4168. doi: 10.12659/MSM.915064. PubMed PMID: 31162482; PubMed Central PMCID: PMC6561138.
8: Taskina ES, Kharintseva SV. [Matrix metalloproteinases-1, -13 and their tissue inhibitor-1 in endocrine ophthalmopathy]. Probl Endokrinol (Mosk). 2019 May 14;65(1):10-18. doi: 10.14341/probl9750. Russian. PubMed PMID: 31091046.
9: Wang L, Lu W, Gao YH, Cao X, Pei F, Liu XE, Zhuang H. [Effect of Anluohuaxianwan on the expression of matrix metalloproteinases and their inhibitors in rat liver with fibrosis]. Zhonghua Gan Zang Bing Za Zhi. 2019 Apr 20;27(4):267-273. doi: 10.3760/cma.j.issn.1007-3418.2019.04.006. Chinese. PubMed PMID: 31082337.
10: Papathanasiou I, Trachana V, Mourmoura E, Tsezou A. DNA methylation regulates miR-140-5p and miR-146a expression in osteoarthritis. Life Sci. 2019 Jul 1;228:274-284. doi: 10.1016/j.lfs.2019.05.018. Epub 2019 May 9. PubMed PMID: 31077718.
11: Mummidi S, Das NA, Carpenter AJ, Yoshida T, Yariswamy M, Mostany R, Izadpanah R, Higashi Y, Sukhanov S, Noda M, Siebenlist U, Rector RS, Chandrasekar B. RECK suppresses interleukin-17/TRAF3IP2-mediated MMP-13 activation and human aortic smooth muscle cell migration and proliferation. J Cell Physiol. 2019 May 9. doi: 10.1002/jcp.28792. [Epub ahead of print] PubMed PMID: 31074012.
12: Guo L, Wei X, Zhang Z, Wang X, Wang C, Li P, Wang C, Wei L. Ipriflavone attenuates the degeneration of cartilage by blocking the Indian hedgehog pathway. Arthritis Res Ther. 2019 May 2;21(1):109. doi: 10.1186/s13075-019-1895-x. PubMed PMID: 31046827; PubMed Central PMCID: PMC6498579.
13: Liu X, Zhu Y, Zheng W, Qian T, Wang H, Hou X. Antagonism of NK-1R using aprepitant suppresses inflammatory response in rheumatoid arthritis fibroblast-like synoviocytes. Artif Cells Nanomed Biotechnol. 2019 Dec;47(1):1628-1634. doi: 10.1080/21691401.2019.1573177. PubMed PMID: 31010320.
14: Zhao R, Wang S, Jia L, Li Q, Qiao J, Peng X. Interleukin-1 receptor antagonist protein (IL-1Ra) and miR-140 overexpression via pNNS-conjugated chitosan-mediated gene transfer enhances the repair of full-thickness cartilage defects in a rabbit model. Bone Joint Res. 2019 Apr 2;8(3):165-178. doi: 10.1302/2046-3758.83.BJR-2018-0222.R1. eCollection 2019 Mar. PubMed PMID: 30997042; PubMed Central PMCID: PMC6444021.
15: Hu Y, Barron AO, Gindina S, Kumar S, Chintala S, Nayyar A, Danias J. Investigations on the Role of the Fibrinolytic Pathway on Outflow Facility Regulation. Invest Ophthalmol Vis Sci. 2019 Apr 1;60(5):1571-1580. doi: 10.1167/iovs.18-25698. PubMed PMID: 30995314.
16: Cai D, Huff TW, Liu J, Yuan T, Wei Z, Qin J. Alleviation of Cartilage Destruction by Sinapic Acid in Experimental Osteoarthritis. Biomed Res Int. 2019 Feb 26;2019:5689613. doi: 10.1155/2019/5689613. eCollection 2019. PubMed PMID: 30931327; PubMed Central PMCID: PMC6413400.
17: Chen L, Cao G, Wang M, Feng YL, Chen DQ, Vaziri ND, Zhuang S, Zhao YY. The Matrix Metalloproteinase-13 Inhibitor Poricoic Acid ZI Ameliorates Renal Fibrosis by Mitigating Epithelial-Mesenchymal Transition. Mol Nutr Food Res. 2019 Mar 29:e1900132. doi: 10.1002/mnfr.201900132. [Epub ahead of print] PubMed PMID: 30925007.
18: Tao Y, Ge G, Wang Q, Wang W, Zhang W, Bai J, Lin J, Shen J, Guo X, Xu Y, Geng D. Exenatide ameliorates inflammatory response in human rheumatoid arthritis fibroblast-like synoviocytes. IUBMB Life. 2019 Jul;71(7):969-977. doi: 10.1002/iub.2031. Epub 2019 Mar 21. PubMed PMID: 30897288.
19: Ma J, Qiu Y, Wang M, Zhang M, Zhao X, Jiang H. Locostatin Alleviates Liver Fibrosis Induced by Carbon Tetrachloride in Mice. Dig Dis Sci. 2019 Mar 14. doi: 10.1007/s10620-019-05588-5. [Epub ahead of print] PubMed PMID: 30874989.
20: Zhang R, Chen J, Liu D, Wang Y. Urotensin II receptor antagonist reduces hepatic resistance and portal pressure through enhanced eNOS-dependent HSC vasodilatation in CCl(4)-induced cirrhotic rats. Front Med. 2019 Jun;13(3):398-408. doi: 10.1007/s11684-019-0689-5. Epub 2019 Jun 11. PubMed PMID: 30820806.
PubChem Compound 5289110
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator